Cas no 31166-29-7 (4,5-Dichlorothiophene-2-carboxylic Acid)

• Product Name: 4,5-Dichlorothiophene-2-carboxylic Acid
• CAS No: 31166-29-7
• Molecular Formula: C₅H₂Cl₂O₂S
• Molecular Weight: 197.039178371429
• MDL: MFCD07366674
• CID: 312638
• PubChem ID: 305687

4,5-Dichlorothiophene-2-carboxylic Acid Properties

Names and Identifiers

• 4,5-Dichlorothiophene-2-carboxylic acid
• 2,3-Dichlorthiophen-5-carbonsaeure
• 4,5-dichloro-2-thiophenecarboxylic acid
• 4,5-dichloro-thiophene-2-carboxylic acid
• 4,5-Dichlor-thiophen-2-carbonsaeure
• 2-Thiophenecarboxylic acid, 4,5-dichloro-
• NSC202727
• Rivaroxaban Related Impurity 1
• BCP06761
• FCH855007
• AB0024123
• AX8092549
• W5325
• 166D297
• BDBM50467732
• 4,5-Dichlor-2-thiophencarbonsäure
• Acide 4,5-dichloro-2-thiophènecarboxylique
• 4,5-Dichlorothiophene-2-Carboxylic Acid?
• 4,5-DICHLOROTHIOPHENE-2-CARBOXYLICACID
• BR-76939
• DS-16916
• http:////www.amadischem.com/proen/607684/
• QB-1699
• thioflavin T

• MDL： MFCD07366674
• InChIKey： JDBAYLWBVQVMTD-UHFFFAOYSA-N
• Inchi： 1S/C5H2Cl2O2S/c6-2-1-3(5(8)9)10-4(2)7/h1H,(H,8,9)
• SMILES： OC(C1SC(Cl)=C(Cl)C=1)=O

Computed Properties

• Exact Mass: 195.91500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 195.915256g/mol
• Heavy Atom Count: 10
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5
• Molecular Weight: 197.04g/mol

Experimental Properties

• LogP: 2.75310
• PSA: 65.54000
• Boiling Point: 315.3°C at 760 mmHg

4,5-Dichlorothiophene-2-carboxylic Acid Security Information

• Safety Instruction： 20-26-35
• Hazard Statement： H315-H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38-20/22
• Signal Word：Warning

4,5-Dichlorothiophene-2-carboxylic Acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%